Cas no 132605-09-5 (ethyl 2-[(ethylcarbamothioyl)amino]-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

ethyl 2-[(ethylcarbamothioyl)amino]-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure
132605-09-5 structure
Product Name:ethyl 2-[(ethylcarbamothioyl)amino]-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No:132605-09-5
MF:C15H22N2O2S2
MW:326.477381229401
CID:1230623
PubChem ID:3076848
Update Time:2025-04-20

ethyl 2-[(ethylcarbamothioyl)amino]-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[(ethylcarbamothioyl)amino]-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • ethyl 2-(ethylcarbamothioylamino)-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • N-[3-(Ethoxycarbonyl)-4-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-N'-ethylcarbamimidothioic acid
    • DTXSID70927735
    • 132605-09-5
    • Benzo(b)thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(((ethylamino)thioxomethyl)amino)-,4-methyl-, ethyl ester
    • BRN 4198259
    • Inchi: 1S/C15H22N2O2S2/c1-4-16-15(20)17-13-12(14(18)19-5-2)11-9(3)7-6-8-10(11)21-13/h9H,4-8H2,1-3H3,(H2,16,17,20)
    • InChI Key: MGKVJBLRZFSFPY-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C2=C1CCCC2C)NC(NCC)=S

Computed Properties

  • Exact Mass: 326.11246
  • Monoisotopic Mass: 326.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.225
  • Boiling Point: 439.6°C at 760 mmHg
  • Flash Point: 219.6°C
  • Refractive Index: 1.609
  • PSA: 50.36
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